Cas no 132972-06-6 ((2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID)

• Product Name: (2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID
• CAS No: 132972-06-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 5571965
• Update Time: 2023-07-28

(2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(2,4-Dimethylphenyl)-4-oxo-2-butenoic Acid
• 2-Butenoic acid, 4-(2,4-dimethylphenyl)-4-oxo-, (2E)-
• (2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID

• Inchi： 1S/C12H12O3/c1-8-3-4-10(9(2)7-8)11(13)5-6-12(14)15/h3-7H,1-2H3,(H,14,15)/b6-5+
• InChI Key： WFDMCLINTAGONZ-AATRIKPKSA-N
• SMILES： C(O)(=O)/C=C/C(C1=CC=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.168
• Melting Point: 85.4 - 88.8 ° C (benzene)
• Boiling Point: 385.1°C at 760 mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.563
• Solubility: Chloroform
• PSA: 54.37000
• LogP: 2.12690
• pka: 3.22±0.10(Predicted)

(2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives